![molecular formula C16H16N2OS B5677623 2-thioxo-2,3-dihydro-1H-spiro[benzo[h]quinazoline-5,1'-cyclopentan]-4(6H)-one](/img/structure/B5677623.png)
2-thioxo-2,3-dihydro-1H-spiro[benzo[h]quinazoline-5,1'-cyclopentan]-4(6H)-one
Overview
Description
Synthesis Analysis
The synthesis of 2-thioxo derivatives typically involves reactions of 3-ethyl-2-thioxo-2,3-dihydro-1H-spiro[benzo[h]quinazolin-5,1′-cyclohexane]-4(6H)-one with halides or isothiocyanates, leading to various substituted derivatives. These reactions are part of a broader strategy to create bioactive compounds with anti-monoamine oxidase and antitumor properties (Markosyan et al., 2015) (Markosyan et al., 2000).
Molecular Structure Analysis
These compounds exhibit a spirocyclic structure that integrates a benzo[h]quinazoline and a cycloalkane ring, contributing to their significant biological activities. The structural complexity is further enhanced by substitutions on the quinazoline and cycloalkane moieties, which are critical for their pharmacological properties.
Chemical Reactions and Properties
Spiro[benzo[h]quinazoline] derivatives undergo various chemical reactions, including cyclization with halides and reaction with isothiocyanates to introduce different substituents on the spirocyclic framework. These reactions not only demonstrate the chemical versatility of these compounds but also allow for the synthesis of derivatives with varied biological activities (Markosyan et al., 2015).
Scientific Research Applications
Synthesis and Biological Activity
- Synthesis of Derivatives : This compound serves as a precursor in the synthesis of various derivatives with potential biological activities. For instance, Markosyan et al. (2015) synthesized 2-sulfanyl-substituted derivatives by reacting 2-thioxo-2,3-dihydro-1H-spiro[benzo[h]quinazolin-5,1′-cyclohexane]-4(6H)-one with halides. These derivatives showed significant anti-monoamine oxidase and antitumor activity (Markosyan et al., 2015).
- Antidepressant, Anticonvulsant, and Antibacterial Properties : Grigoryan et al. (2018) developed a synthetic method for a specific derivative of this compound and investigated its antidepressant, anticonvulsant, and antibacterial activities. This indicates a broad spectrum of potential therapeutic applications for these compounds (Grigoryan et al., 2018).
Chemical Transformations and Properties
- Novel Series of Spirobenzo[h]Quinazolines : The spirobenzo[h]quinazoline structure has been a focus for synthesizing novel compounds with various substituents on the benzene ring. These efforts are aimed at exploring their chemical properties and potential applications in various fields (Grigoryan, Markosyan, et al., 2017).
Anti-Monoamine-Oxidase and Antitumor Activities
- Inhibition of Monoamine Oxidase and Tumor Growth : Various derivatives synthesized from 2-thioxo-2,3-dihydro-1H-spiro[benzo[h]quinazoline-5,1′-cyclopentan]-4(6H)-one have been found to inhibit monoamine oxidase and suppress tumor growth in certain murine models. This underlines the potential of these compounds in developing new treatments for disorders related to monoamine oxidase and certain types of cancer (Markosyan et al., 2014).
properties
IUPAC Name |
2-sulfanylidenespiro[1,6-dihydrobenzo[h]quinazoline-5,1'-cyclopentane]-4-one | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N2OS/c19-14-12-13(17-15(20)18-14)11-6-2-1-5-10(11)9-16(12)7-3-4-8-16/h1-2,5-6H,3-4,7-9H2,(H2,17,18,19,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MYMROXFHQLLAIQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2(C1)CC3=CC=CC=C3C4=C2C(=O)NC(=S)N4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N2OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.